molecular formula C10H12FN B6145219 7-fluoro-5-methyl-1,2,3,4-tetrahydroisoquinoline CAS No. 1250752-30-7

7-fluoro-5-methyl-1,2,3,4-tetrahydroisoquinoline

Cat. No. B6145219
CAS RN: 1250752-30-7
M. Wt: 165.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-fluoro-5-methyl-1,2,3,4-tetrahydroisoquinoline is a derivative of 1,2,3,4-tetrahydroisoquinolines (THIQ), which is an important class of isoquinoline alkaloids . THIQ based natural and synthetic compounds exert diverse biological activities against various infective pathogens and neurodegenerative disorders .


Synthesis Analysis

The synthesis of 1,2,3,4-tetrahydroisoquinolines (THIQ) derivatives has garnered significant attention in recent years . The reaction involves the cyclization of an N-acyl derivative of β-phenylethylamine in the presence of a dehydrating agent such as POCl3, P2O5, ZnCl2 to generate 3,4-dihydro isoquinoline derivatives . Later, researchers have replaced dimethoxymethane with aldehydes to give one substituted THIQs .


Chemical Reactions Analysis

Various multicomponent reactions for the C(1)-functionalization of 1,2,3,4-tetrahydroisoquinolines have been highlighted . In particular, reactions involving isomerization of iminium intermediate (exo/endo isomerization) are highlighted .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 7-fluoro-5-methyl-1,2,3,4-tetrahydroisoquinoline involves the condensation of 2-methylpyridine with ethyl acrylate, followed by reduction and cyclization to form the desired product.", "Starting Materials": [ "2-methylpyridine", "ethyl acrylate", "sodium borohydride", "acetic acid", "hydrochloric acid", "sodium hydroxide", "water", "diethyl ether" ], "Reaction": [ "Step 1: Condensation of 2-methylpyridine with ethyl acrylate in the presence of sodium hydroxide and acetic acid to form 2-methyl-3-(2-oxopropyl)pyridine.", "Step 2: Reduction of 2-methyl-3-(2-oxopropyl)pyridine with sodium borohydride in the presence of acetic acid to form 2-methyl-3-(propylamino)pyridine.", "Step 3: Cyclization of 2-methyl-3-(propylamino)pyridine with hydrochloric acid in water to form 7-fluoro-5-methyl-1,2,3,4-tetrahydroisoquinoline.", "Step 4: Isolation of the product by extraction with diethyl ether and purification by recrystallization." ] }

CAS RN

1250752-30-7

Molecular Formula

C10H12FN

Molecular Weight

165.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.